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Compound of Interest

Compound Name: CBB1007 hydrochloride

Cat. No.: B1149965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and in vitro

application of CBB1007 hydrochloride, a reversible and selective inhibitor of Lysine-Specific

Demethylase 1 (LSD1).

Physicochemical and Biological Properties
CBB1007 hydrochloride is a cell-permeable small molecule that competitively inhibits LSD1,

an enzyme involved in histone demethylation and transcriptional regulation. Its inhibitory

activity makes it a valuable tool for studying epigenetic mechanisms and for potential

therapeutic development in areas such as oncology.

Quantitative Data Summary
The following tables summarize the key quantitative data for CBB1007 hydrochloride.

Table 1: Solubility of CBB1007 Hydrochloride
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 25 38.82

Requires sonication

and warming to 80°C

for complete

dissolution.[1]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature (°C)

Duration Recommendations

Solid Powder 4 >1 year

Store in a tightly

sealed container,

away from moisture.

[1]

In Solvent (DMSO) -80 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

In Solvent (DMSO) -20 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Table 3: Biological Activity

Target IC₅₀ (µM) Cell Line / Assay Condition

Human LSD1 5.27 Enzymatic assay

Experimental Protocols
Preparation of CBB1007 Hydrochloride Stock Solution
(10 mM in DMSO)
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Materials:

CBB1007 hydrochloride powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath sonicator

Procedure:

Equilibrate the CBB1007 hydrochloride powder to room temperature before opening the

vial to prevent moisture condensation.

In a sterile biological safety cabinet, weigh the appropriate amount of CBB1007
hydrochloride powder.

Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM.

To aid dissolution, vortex the solution briefly and sonicate in a water bath heated to 80°C

until the solution is clear and all particulate matter is dissolved.[1]

Allow the stock solution to cool to room temperature.

To ensure sterility for cell culture applications, filter the stock solution through a 0.22 µm

sterile syringe filter into a new sterile tube.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Preparation of Working Solutions for In Vitro Assays
Important Considerations:
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Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible to avoid cytotoxicity. A final concentration of ≤ 0.1% is

recommended for most cell lines, although some may tolerate up to 0.5%. Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Serial Dilutions: To avoid precipitation of the compound, it is recommended to perform serial

dilutions of the DMSO stock solution in DMSO first, before diluting into the aqueous cell

culture medium.

Procedure:

Thaw a single aliquot of the 10 mM CBB1007 hydrochloride stock solution at room

temperature.

Prepare intermediate dilutions of the stock solution in anhydrous DMSO as needed to

achieve the desired final concentrations.

In a sterile environment, add the appropriate volume of the CBB1007 hydrochloride DMSO

solution to pre-warmed complete cell culture medium to reach the final desired experimental

concentration. For example, to achieve a 10 µM final concentration with a 0.1% final DMSO

concentration, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix the working solution thoroughly by gentle pipetting or inverting the tube. Avoid vigorous

vortexing.

Apply the freshly prepared working solution to your cell cultures.

Protocol for Assessing the Stability of CBB1007
Hydrochloride in Cell Culture Medium
Objective: To determine the stability of CBB1007 hydrochloride under standard cell culture

conditions (37°C, 5% CO₂).

Materials:

CBB1007 hydrochloride working solution in complete cell culture medium
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Sterile microcentrifuge tubes

Incubator (37°C, 5% CO₂)

Analytical instrument (e.g., HPLC-UV, LC-MS)

Procedure:

Prepare a working solution of CBB1007 hydrochloride in pre-warmed complete cell culture

medium at the highest concentration to be used in your experiments.

Aliquot the solution into sterile microcentrifuge tubes, one for each time point (e.g., 0, 2, 6,

12, 24, 48 hours).

Immediately process the 0-hour time point sample by freezing at -80°C or by immediate

extraction with an organic solvent (e.g., acetonitrile) to precipitate proteins and halt

degradation.

Place the remaining tubes in a 37°C, 5% CO₂ incubator.

At each subsequent time point, remove one tube and process it in the same manner as the

0-hour sample.

Analyze all samples using a validated HPLC or LC-MS method to determine the

concentration of the parent CBB1007 compound.

Calculate the percentage of CBB1007 hydrochloride remaining at each time point relative

to the 0-hour sample to determine its stability profile.

Visualizations
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Caption: Experimental workflow for preparing CBB1007 hydrochloride solutions.
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Caption: Simplified signaling pathway of CBB1007 hydrochloride action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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